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Compound of Interest

Compound Name: MRL5

Cat. No.: B1193112

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals who may encounter RL5 marine safety light systems. The
following procedures detail the necessary personal protective equipment (PPE), operational
plans for handling compromised units, and proper disposal methods. The RL5 unit, a lithium-
powered marine safety light, is designed for long-term storage and poses no immediate hazard
in its sealed state. However, disassembly, damage, or destruction of the unit can expose
hazardous internal components, necessitating strict safety protocols.

Hazardous Components

The RL5 unit contains the following hazardous materials:
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Hazardous Percentage
CAS Number EC Number Key Hazards
Component (%)
Flammable in
Lithium Metal 7439-93-2 231-102-5 <2.5% contact with
water
Toxic fumes,
Sulphur Dioxide 7446-09-5 231-195-2 <33% irritation to eyes
and throat
Highly
Acetonitrile 75-05-8 200-835-2 <8% flammable, toxic
fumes
Lithium Bromide 7550-35-8 231-439-8 <2% -
Carbon Black 1333-86-4 215-609-9 <6.5% -

Data sourced from the RL5 Internal Product Safety Data Sheet.[1]

Personal Protective Equipment (PPE) for Damaged Units

In the event of a compromised RL5 unit where internal components are exposed, the following
personal protective equipment is mandatory:
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PPE Category Item Specifications Purpose
To prevent irritation
Airtight protective from Sulphur Dioxide
Eye Protection Safety Goggles goggles (OSHA 29 vapor and contact with

CFR 1910.133)

other hazardous

components.[1][2]

Hand Protection

Penetration-resistant

(OSHA 29 CFR

To protect hands from
skin irritation and

other health effects of

Body Protection

work gloves 1910.138) _
the internal
components.[1][2]
To prevent skin
Long-sleeved overalls  Category | contact with

and safety footwear

professional grade

hazardous materials.

[2]

Respiratory Protection

Not specified, but

implied

Use in a well-

ventilated area

To avoid inhalation of
toxic fumes from
Sulphur Dioxide and
Acetonitrile.[1]

Experimental Protocols: Handling a Damaged RL5 Unit

The following protocol outlines the step-by-step procedure for managing a situation where an

RL5 unit has been compromised, exposing its internal components.

1. Immediate Response and Area Securing:

Evacuate non-essential personnel from the immediate vicinity.
Ensure the area is well-ventilated to disperse any evolved flammable or toxic gases.[1]
Post warning signs to indicate a hazardous material spill.

2. Donning of Personal Protective Equipment (PPE):

specified in the table above.

Before approaching the damaged unit, all personnel must don the appropriate PPE as
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3. First Aid Measures in Case of Exposure:

o Eyes: Immediately irrigate with water for at least 15 minutes and seek medical attention.[1]

« Inhalation: Move the affected person to fresh air, keep them warm and at rest. Seek medical
attention in severe cases or if exposure was significant.[1]

» Skin Contact: Flush the affected area with water. Unless contact was minor, seek medical
attention.[1]

 Ingestion: Wash the mouth thoroughly with water and have the person drink plenty of water.
Seek immediate medical attention.[1]

4. Spill Containment and Cleanup:

o Use non-combustible absorbent material to clean up any liquid spills.
o Place the damaged unit and all contaminated materials into a sealed, labeled container for
proper disposal.

5. Fire Fighting Measures:

¢ In case of fire involving RL5 units, be aware that contact between water and cold battery
residues can evolve flammable gases such as Acetylene, Hydrogen, and Cyanide.[1]

o For fires involving Lithium Metal, use only soda ash, sodium chloride, or graphite to
extinguish.[1]

e Maximize ventilation in the event of a fire.[1]

Disposal Plan

All components of a damaged or disassembled RL5 unit, including any materials used for
cleanup, must be treated as hazardous waste.

e Place all waste in a sealed and clearly labeled container.

» Dispose of the container through an authorized waste processor in accordance with local,
state, and federal regulations.[2]

Visual Guides

The following diagrams illustrate the key workflows and relationships for safely handling
compromised RL5 units.
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Immediate Actions
Evacuate Area
ersonnel Safety
Ensure Ventilation Don Appropriate PPE
:
I
ExposureiResponse Containment & Disposal
Post Warnings Administer First Aid Contain Spill
Seek Medical Attention Package Hazardous Waste

;

Dispose via Authorized Processor

Required Personal Protective Equipment

Safety Goggles
Hazardous Components

Sulphur Dioxide Good Ventilation

Acetonitrile Protective Overalls

Lithium Metal Resistant Gloves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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